Almorexant
Almorexant
Almorexant is a member of isoquinolines.
Brand Name:
Vulcanchem
CAS No.:
1266467-63-3
VCID:
VC21255152
InChI:
InChI=1S/C29H31F3N2O3/c1-33-28(35)27(20-7-5-4-6-8-20)34-16-15-21-17-25(36-2)26(37-3)18-23(21)24(34)14-11-19-9-12-22(13-10-19)29(30,31)32/h4-10,12-13,17-18,24,27H,11,14-16H2,1-3H3,(H,33,35)/t24-,27+/m0/s1
SMILES:
CNC(=O)C(C1=CC=CC=C1)N2CCC3=CC(=C(C=C3C2CCC4=CC=C(C=C4)C(F)(F)F)OC)OC
Molecular Formula:
C29H31F3N2O3
Molecular Weight:
512.6 g/mol
Almorexant
CAS No.: 1266467-63-3
Cat. No.: VC21255152
Molecular Formula: C29H31F3N2O3
Molecular Weight: 512.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Almorexant is a member of isoquinolines. |
|---|---|
| CAS No. | 1266467-63-3 |
| Molecular Formula | C29H31F3N2O3 |
| Molecular Weight | 512.6 g/mol |
| IUPAC Name | (2R)-2-[(1S)-6,7-dimethoxy-1-[2-[4-(trifluoromethyl)phenyl]ethyl]-3,4-dihydro-1H-isoquinolin-2-yl]-N-methyl-2-phenylacetamide |
| Standard InChI | InChI=1S/C29H31F3N2O3/c1-33-28(35)27(20-7-5-4-6-8-20)34-16-15-21-17-25(36-2)26(37-3)18-23(21)24(34)14-11-19-9-12-22(13-10-19)29(30,31)32/h4-10,12-13,17-18,24,27H,11,14-16H2,1-3H3,(H,33,35)/t24-,27+/m0/s1 |
| Standard InChI Key | DKMACHNQISHMDN-RPLLCQBOSA-N |
| Isomeric SMILES | CNC(=O)[C@@H](C1=CC=CC=C1)N2CCC3=CC(=C(C=C3[C@@H]2CCC4=CC=C(C=C4)C(F)(F)F)OC)OC |
| SMILES | CNC(=O)C(C1=CC=CC=C1)N2CCC3=CC(=C(C=C3C2CCC4=CC=C(C=C4)C(F)(F)F)OC)OC |
| Canonical SMILES | CNC(=O)C(C1=CC=CC=C1)N2CCC3=CC(=C(C=C3C2CCC4=CC=C(C=C4)C(F)(F)F)OC)OC |
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